Cas no 220352-35-2 (Phenol, tert-Buderivs., phosphates (3:1))

• Product Name: Phenol, tert-Buderivs., phosphates (3:1)
• CAS No: 220352-35-2
• MF: C₁₆H₁₈O₄P
• MW: 305.285485744476
• CID: 263545
• PubChem ID: 5489265
• Update Time: 2025-04-19

Phenol, tert-Buderivs., phosphates (3:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, tert-Buderivs., phosphates (3:1)
• 220352-35-2
• t-Butylphenyl phenyl phosphate
• HSDB 7130

• Inchi： 1S/C16H19O4P/c1-16(2,3)14-11-7-8-12-15(14)20-21(17,18)19-13-9-5-4-6-10-13/h4-12H,1-3H3,(H,17,18)/p-1
• InChI Key： OAGSJMRKTNUIFI-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(OC1C=CC=CC=1)OC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 305.09434
• Monoisotopic Mass: 305.09427105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.59
• LogP: log Kow = 5.12 at 25 °C